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Compound of Interest

Compound Name: Glycylalanine

Cat. No.: B008899

Essential Safety and Handling Guide for
Glycylalanine

For researchers, scientists, and drug development professionals, ensuring the safe handling
and disposal of chemical reagents like Glycylalanine is paramount. This guide provides
immediate, essential safety and logistical information, including detailed operational and
disposal plans, to foster a secure laboratory environment.

Personal Protective Equipment (PPE)

According to the Globally Harmonized System (GHS) of Classification and Labelling of
Chemicals, Glycylalanine is classified as a substance that causes skin irritation, serious eye
damage, and may cause respiratory irritation[1]. Therefore, appropriate personal protective
equipment must be worn to minimize exposure and ensure personal safety.

Summary of Recommended Personal Protective Equipment (PPE)
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PPE Category Specification Rationale

) To protect against splashes
Chemical safety goggles )
) ) and accidental eye contact,
Eye/Face Protection conforming to EN 166 (EU) or

which can cause serious eye
NIOSH (US) standards.

damage[1][2].

Chemical-resistant gloves ) )
) ) o To prevent skin contact, which
Skin Protection (e.g., Nitrile rubber) and a lab o
. can cause irritation[1][3].
coat.

Use in a well-ventilated area. If

dust formation is likely or o )
o To avoid inhalation of dust,
) ) exposure limits are exceeded, ] ]
Respiratory Protection _ _ which may cause respiratory
a full-face respirator with a o
irritation[1][2][3].

particulate filter may be

necessary.

Operational Plan: Step-by-Step Handling
Procedures

Adherence to the following procedural steps is mandatory to minimize risk and ensure a safe
laboratory environment.

» Engineering Controls and Preparation:

o Work in a well-ventilated area, preferably within a chemical fume hood, to minimize
inhalation of dust[4][5].

o Ensure that safety showers and eyewash stations are readily accessible and have been
recently tested[4][6].

o Prepare all necessary equipment and reagents before handling the compound to minimize
movement and the potential for spills[4].

e Personal Protective Equipment (PPE) and Personal Hygiene:
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o Before handling Glycylalanine, put on all required PPE as detailed in the table above[7]

[81[9].
o Avoid eating, drinking, or applying cosmetics in the laboratory[6][10].

o Wash hands thoroughly after handling the compound and before leaving the laboratory[6]
[10][11].

e Handling and Experimental Use:

o When weighing the solid, do so in an area with minimal air currents to prevent dust
dispersal[4].

o Handle the chemical carefully to avoid creating splashes or aerosols[10][11].
o Should a spill occur, clean it up immediately following the spill management protocol[12].

Emergency Procedures

o Eye Contact: Immediately flush the eyes with plenty of water for at least 15 minutes, holding
the eyelids open. Seek immediate medical attention[2][11].

» Skin Contact: Take off contaminated clothing immediately. Rinse the affected skin area with
water[2]. If skin irritation occurs, seek medical advice[13].

 Inhalation: Move the individual to fresh air. If breathing is difficult, provide oxygen. Seek
medical attention if symptoms persist[2].

 Ingestion: Rinse the mouth with water. Do not induce vomiting. Seek medical advice[2].

Disposal Plan

Proper disposal of Glycylalanine and any contaminated materials is crucial to prevent
environmental contamination and ensure regulatory compliance.

o Waste Segregation and Collection:
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o Collect waste Glycylalanine and any contaminated materials (e.g., weighing paper,
gloves, pipette tips) in a designated, properly labeled, and sealed waste container[5][14]
[15].

o Do not mix with other waste streams unless explicitly permitted by your institution's
environmental health and safety (EHS) office[5].

o Container Labeling:

o Clearly label the waste container with the chemical name "Glycylalanine" and any other
information required by your institution[5].

o Storage of Waste:

o Store the sealed waste container in a cool, dry, and well-ventilated area, away from
incompatible materials, until it is collected for disposal[15].

» Final Disposal:

o Arrange for the disposal of the waste container through your institution's EHS office or a
licensed chemical waste disposal contractor[5][15][16]. Adhere to all local, state, and
federal regulations for chemical waste disposal[15].

Safe Handling and Disposal Workflow
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Caption: Workflow for safe handling and disposal of Glycylalanine.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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